Cas no 56343-46-5 (Pyrazinamine, N,3-dimethyl-)

• Product Name: Pyrazinamine, N,3-dimethyl-
• CAS No: 56343-46-5
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 349160
• PubChem ID: 44327445
• Update Time: 2025-07-28

Pyrazinamine, N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N,3-dimethyl-
• N,3-dimethylpyrazin-2-amine
• 2-Pyrazinamine, N,3-dimethyl-
• CHEMBL329010
• DTXSID20658305
• AKOS006356694
• CS-0282383
• QNLBKZNRCKYYRB-UHFFFAOYSA-N
• F83505
• 56343-46-5
• 2-methyl-3-methylaminopyrazine
• SCHEMBL4777192
• EN300-370816
• Pyrazinamine,N,3-dimethyl

• Inchi： 1S/C6H9N3/c1-5-6(7-2)9-4-3-8-5/h3-4H,1-2H3,(H,7,9)
• InChI Key： QNLBKZNRCKYYRB-UHFFFAOYSA-N
• SMILES： N(C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 37.81